N-(2,4-dimethoxyphenyl)-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C16H16N2O6/c1-22-13-7-8-14(15(9-13)23-2)17-16(19)10-24-12-5-3-11(4-6-12)18(20)21/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: PTHHPLLLKMZERV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C16H16N2O6
• Molecular Weight: 332.31 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(2,4-dimethoxyphenyl)-2-(4-nitrophenoxy)acetamide involves complex organic reactions. For instance, the reductive carbonylation of nitrobenzene catalyzed by Pd(II)-complexes has been proposed as a one-pot synthesis method for producing related compounds like N-(4-hydroxyphenyl)acetamide with high selectivity under optimized conditions (Vavasori, Capponi, & Ronchin, 2023). Synthesis routes emphasize the importance of catalysts, solvents, and reaction conditions in achieving high yields and selectivity.

Molecular Structure Analysis

Molecular structure analysis of related compounds, such as 1-(2,4-dimethoxyphenyl)-4-(4-nitrophenyl)-3-phenoxyazetidin-2-one, has been confirmed through various spectroscopic methods, including IR, 1H-NMR, 13C-NMR, and Mass spectroscopy. These analyses provide insights into the molecular architecture and functional groups present, essential for understanding the compound's reactivity and properties (Jarrahpour, Jalbout, & Rezaei, 2006).

Chemical Reactions and Properties

Chemical reactions involving N-(2,4-dimethoxyphenyl)-2-(4-nitrophenoxy)acetamide derivatives can exhibit various pathways depending on the reactants and conditions. The formation of bioactive nitrosylated and nitrated derivatives through microbial incubation suggests alternative pathways to phytotoxic metabolites, highlighting the compound's reactivity and potential applications in developing bioactive materials (Girel et al., 2022).

Physical Properties Analysis

The physical properties of compounds closely related to N-(2,4-dimethoxyphenyl)-2-(4-nitrophenoxy)acetamide, such as solubility, melting points, and stability, are crucial for their application in various fields. For instance, the synthesis and characterization of nickel and copper complexes with related compounds highlight the importance of understanding these properties for applications in coordination chemistry and material science (Mansuroğlu, Arslan, Flörke, & Külcü, 2008).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different functional groups, stability under various conditions, and the ability to undergo specific reactions, are essential for the practical application of N-(2,4-dimethoxyphenyl)-2-(4-nitrophenoxy)acetamide derivatives. For example, the study on silylated derivatives of N-(2-hydroxyphenyl)acetamide, which shares structural similarities, provides insights into the compound's reactivity and potential for modification, crucial for synthetic and material science applications (Nikonov et al., 2016).